Cas no 1461868-90-5 (1,1-dioxo-1λ?-thiomorpholine-3-carboxylic acid)

• Product Name: 1,1-dioxo-1λ?-thiomorpholine-3-carboxylic acid
• CAS No: 1461868-90-5
• MF: C₅H₉NO₄S
• MW: 179.19426035881
• CID: 5101045
• PubChem ID: 65173354
• Update Time: 2026-03-03

1,1-dioxo-1λ?-thiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,1-dioxo-1,4-thiazinane-3-carboxylic acid
• 3-Thiomorpholinecarboxylic acid, 1,1-dioxide
• 1,1-dioxo-1λ?-thiomorpholine-3-carboxylic acid

• Inchi： 1S/C5H9NO4S/c7-5(8)4-3-11(9,10)2-1-6-4/h4,6H,1-3H2,(H,7,8)
• InChI Key： PPAKHTONXJJHHK-UHFFFAOYSA-N
• SMILES： N1CCS(=O)(=O)CC1C(O)=O

Computed Properties

• Exact Mass: 179.02522894g/mol
• Monoisotopic Mass: 179.02522894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives